8-chloro-7-{[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy}-2,3-dihydrocyclopenta[c]chromen-4(1H)-one

• Molecular Formula: C22H25ClO3
• Molecular Weight: 372.9 g/mol
• IUPAC Name: 8-chloro-7-[(2E)-3,7-dimethylocta-2,6-dienoxy]-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
• InChI: InChI=1S/C22H25ClO3/c1-14(2)6-4-7-15(3)10-11-25-21-13-20-18(12-19(21)23)16-8-5-9-17(16)22(24)26-20/h6,10,12-13H,4-5,7-9,11H2,1-3H3/b15-10+
• InChI Key: OXGQHWNNUNQVHI-XNTDXEJSSA-N
• Isomeric SMILES: CC(=CCC/C(=C/COC1=C(C=C2C3=C(CCC3)C(=O)OC2=C1)Cl)/C)C
• Canonical SMILES: CC(=CCCC(=CCOC1=C(C=C2C3=C(CCC3)C(=O)OC2=C1)Cl)C)C

Description

The compound 8-chloro-7-{[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy}-2,3-dihydrocyclopenta[c]chromen-4(1H)-one features a cyclopenta[c]chromen-4-one core substituted at the 7-position with a geranyl ether group [(2E)-3,7-dimethyl-2,6-octadien-1-yloxy] and at the 8-position with a chlorine atom. The geranyl moiety introduces significant steric bulk and lipophilicity, distinguishing it from structurally related compounds with aromatic substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-chloro-7-{[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy}-2,3-dihydrocyclopenta[c]chromen-4(1H)-one typically involves multiple steps, starting from readily available precursors. One common approach involves the following steps:

Formation of the Chromene Core: The chromene core can be synthesized through a cyclization reaction of a suitable precursor, such as a 2-hydroxybenzaldehyde derivative, with an appropriate dienophile under acidic or basic conditions.

Introduction of the Chloro Substituent: The chloro substituent can be introduced via a halogenation reaction using reagents like thionyl chloride or phosphorus pentachloride.

Attachment of the Octadienyl Ether Group: The octadienyl ether group can be attached through an etherification reaction, where the chromene core is reacted with an appropriate allylic alcohol under acidic conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as chromatography and recrystallization.

Chemical Reactions Analysis

Types of Reactions

8-chloro-7-{[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy}-2,3-dihydrocyclopenta[c]chromen-4(1H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the compound into alcohols or alkanes.

Substitution: The chloro substituent can be replaced by other nucleophiles through nucleophilic substitution reactions, using reagents like sodium methoxide or potassium cyanide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Sodium methoxide in methanol or potassium cyanide in dimethyl sulfoxide.

Major Products

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols or alkanes.

Substitution: Formation of ethers, nitriles, or other substituted derivatives.

Scientific Research Applications

8-chloro-7-{[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy}-2,3-dihydrocyclopenta[c]chromen-4(1H)-one has been studied for various scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigation of its biological activities, such as antimicrobial, antifungal, and anticancer properties.

Medicine: Potential therapeutic applications, including the development of new drugs for treating various diseases.

Industry: Use in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 8-chloro-7-{[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy}-2,3-dihydrocyclopenta[c]chromen-4(1H)-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Binding to Enzymes: Inhibition or activation of specific enzymes involved in metabolic pathways.

Interaction with Receptors: Modulation of receptor activity, leading to changes in cellular signaling pathways.

Generation of Reactive Oxygen Species: Induction of oxidative stress, which can lead to cell death in cancer cells.

Comparison with Similar Compounds

Key Observations:

The 2-chlorobenzyloxy group (CID 978409) introduces an electron-withdrawing chlorine atom, which may lower electron density in the chromenone ring, affecting binding to electron-rich biological targets .

Molecular Weight and Steric Bulk :

• The target compound’s larger size (MW ~396.9) and branched aliphatic chain could hinder interactions with sterically constrained active sites compared to the smaller aromatic analogs (MW 356.8–377.23).

Biological Activity

8-Chloro-7-{[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy}-2,3-dihydrocyclopenta[c]chromen-4(1H)-one is a complex organic compound that has garnered attention for its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant studies that highlight its significance in various fields such as pharmacology and agriculture.

Chemical Structure and Properties

The compound can be described by the following structural formula:

$$\text{C}_{16}\text{H}_{19}\text{ClO}_3$$

Key Properties

• Molecular Weight : 302.77 g/mol
• IUPAC Name : 8-chloro-7-{[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy}-2,3-dihydrocyclopenta[c]chromen-4(1H)-one

Antimicrobial Properties

Research has indicated that compounds with similar structures exhibit significant antimicrobial activity. For instance, derivatives of 3,7-dimethyl-2,6-octadien-1-ol have shown promising antifungal properties against various phytopathogens. In a study examining the fungicidal activity of related compounds, certain derivatives demonstrated inhibition rates exceeding 90% against Rhizoctonia solani at concentrations as low as 50 µg/mL .

Compound	Inhibition Rate (%)	EC50 (µM)
5C	94.0	4.3
5I	93.4	9.7
6b	91.5	9.7

The biological activity of this compound is thought to stem from its ability to disrupt cellular membranes and inhibit enzyme functions critical for microbial growth. The presence of the chloro group may enhance its lipophilicity, allowing better penetration into microbial cells .

Study on Antifungal Activity

In a controlled laboratory setting, a series of related compounds were tested for their antifungal efficacy against Fusarium graminearum and Alternaria solani. The study found that certain derivatives exhibited EC50 values between 4.3 and 92.9 µM, indicating strong potential for agricultural applications .

Implications in Agriculture

The fungicidal properties of compounds similar to 8-chloro-7-{[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy}-2,3-dihydrocyclopenta[c]chromen-4(1H)-one suggest that they could serve as natural alternatives to synthetic fungicides. This is particularly relevant in sustainable agriculture practices where the reduction of chemical inputs is desired.